Cas no 141079-04-1 (Pyridine,3-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]-)

• Product Name: Pyridine,3-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]-
• CAS No: 141079-04-1
• MF: C₂₂H₂₀N₄O
• MW: 356.420404434204
• CID: 170627
• PubChem ID: 3072158
• Update Time: 2025-04-19

Pyridine,3-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]-
• 3-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-1,2,4-triazol-3-yl]pyridine
• BRN 5453836
• DTXSID90161553
• 3-(5-((4-Methylphenoxy)methyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl)pyridine
• 141079-04-1
• Pyridine, 3-(5-((4-methylphenoxy)methyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl)-

• Inchi： 1S/C22H20N4O/c1-16-5-9-19(10-6-16)26-21(15-27-20-11-7-17(2)8-12-20)24-25-22(26)18-4-3-13-23-14-18/h3-14H,15H2,1-2H3
• InChI Key： HKIVMZBMLHDJPU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CC1=NN=C(C2C=NC=CC=2)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 356.1639
• Monoisotopic Mass: 356.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.83